Cas no 29270-49-3 (2-Iodo-4,6-dinitrotoluene)

2-Iodo-4,6-dinitrotoluene is a halogenated nitroaromatic compound characterized by the presence of an iodine substituent at the 2-position and nitro groups at the 4- and 6-positions of the toluene ring. This structural configuration imparts distinct reactivity, making it a valuable intermediate in organic synthesis, particularly for electrophilic substitution and cross-coupling reactions. The electron-withdrawing nitro groups enhance its stability and influence its regioselectivity in further functionalization. Its crystalline solid form and well-defined melting point facilitate handling and purification. The compound is primarily utilized in research and specialty chemical applications, where its unique substitution pattern enables the development of complex aromatic derivatives. Proper handling is advised due to its potential sensitivity to shock and heat.
2-Iodo-4,6-dinitrotoluene structure
2-Iodo-4,6-dinitrotoluene structure
Product Name:2-Iodo-4,6-dinitrotoluene
CAS No:29270-49-3
MF:C7H5IN2O4
MW:308.030073881149
CID:2625627
PubChem ID:12110105
Update Time:2025-05-20

2-Iodo-4,6-dinitrotoluene Chemical and Physical Properties

Names and Identifiers

    • 2-Iodo-4,6-dinitrotoluene
    • DTXSID50477743
    • DTXCID50428553
    • 1-iodo-2-methyl-3,5-dinitrobenzene
    • Benzene, 1-iodo-2-methyl-3,5-dinitro-
    • 29270-49-3
    • Inchi: 1S/C7H5IN2O4/c1-4-6(8)2-5(9(11)12)3-7(4)10(13)14/h2-3H,1H3
    • InChI Key: BOBVACBWBYEYKF-UHFFFAOYSA-N
    • SMILES: IC1=CC(=CC(=C1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 307.92940Da
  • Monoisotopic Mass: 307.92940Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 91.6Ų

2-Iodo-4,6-dinitrotoluene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I738198-1mg
2-Iodo-4,6-dinitrotoluene
29270-49-3
1mg
$ 50.00 2022-06-04
TRC
I738198-2mg
2-Iodo-4,6-dinitrotoluene
29270-49-3
2mg
$ 65.00 2022-06-04
TRC
I738198-10mg
2-Iodo-4,6-dinitrotoluene
29270-49-3
10mg
$ 80.00 2022-06-04

Additional information on 2-Iodo-4,6-dinitrotoluene

Introduction to 2-Iodo-4,6-dinitrotoluene (CAS No. 29270-49-3)

2-Iodo-4,6-dinitrotoluene (CAS No. 29270-49-3) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes an iodine atom and two nitro groups attached to a toluene backbone. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

The chemical formula of 2-Iodo-4,6-dinitrotoluene is C8H5I(NO2)2. Its molecular weight is approximately 280.04 g/mol. The compound is a solid at room temperature and is known for its solubility in organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). These solubility properties are crucial for its use in various chemical reactions and processes.

In the realm of chemical synthesis, 2-Iodo-4,6-dinitrotoluene serves as a key intermediate in the preparation of complex organic molecules. The iodine atom can be readily substituted in various coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, which are widely used in the synthesis of pharmaceuticals and fine chemicals. The nitro groups can also be reduced to amino groups, providing additional functionalization options for further synthetic transformations.

Recent research has highlighted the potential of 2-Iodo-4,6-dinitrotoluene in the development of novel materials. For instance, studies have shown that this compound can be used as a precursor in the synthesis of conductive polymers and organic semiconductors. These materials have applications in electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The unique electronic properties of 2-Iodo-4,6-dinitrotoluene-derived materials make them attractive candidates for next-generation electronic devices.

In the pharmaceutical industry, 2-Iodo-4,6-dinitrotoluene has been explored as a starting material for the synthesis of potential drug candidates. Its ability to undergo selective functional group modifications allows chemists to design molecules with specific biological activities. For example, derivatives of this compound have been investigated for their antimicrobial and anticancer properties. Preliminary studies have shown promising results, suggesting that further research could lead to the development of new therapeutic agents.

The environmental impact of 2-Iodo-4,6-dinitrotoluene is an important consideration in its use and disposal. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Researchers are also exploring more sustainable synthetic routes to produce this compound with reduced environmental footprints.

In conclusion, 2-Iodo-4,6-dinitrotoluene (CAS No. 29270-49-3) is a multifaceted compound with a wide range of applications in chemical synthesis, materials science, and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable tool for scientists working in these fields. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in modern chemistry.

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